Cas no 2028613-43-4 (2-oxo-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2-oxo-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2028613-43-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5908069
• PubChem ID: 165672603
• Update Time: 2025-05-26

2-oxo-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• 2-oxo-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid
• 2028613-43-4
• EN300-1797462

• Inchi： 1S/C9H12N2O3/c1-6(2)11-7(3-4-10-11)5-8(12)9(13)14/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： FJARTPPMDZJHMM-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-oxo-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid

2-Oxo-3-(1-(Propan-2-yl)-1H-Pyrazol-5-yl)Propanoic Acid: A Comprehensive Overview

2-Oxo-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid, identified by the CAS number 2028613-43-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered attention due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrazole ring substituted with a propanoic acid moiety, making it a valuable candidate for further exploration in both academic and industrial settings.

The synthesis of 2-Oxo-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules, ensuring higher yields and improved purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The biological activity of this compound has been extensively studied, particularly its potential as a therapeutic agent. Recent studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, investigations into its anti-inflammatory properties have shown promising results in preclinical models, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological relevance, 2-Oxo-3-(1-(propan-2-yl)-1H-pyrazol-5-yl)propanoic acid has also been examined for its role in enzyme inhibition. Collaborative efforts between chemists and biologists have revealed its capacity to inhibit specific kinases, which are often overexpressed in various cancers. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. Current research is focused on optimizing its pharmacokinetic properties through structural tweaks, such as introducing lipophilic groups or modifying the pyrazole ring. Such modifications aim to improve drug delivery and reduce adverse effects.

From an environmental perspective, the ecological impact of 2-Oxo- derivatives has also come under scrutiny. Studies are being conducted to assess their biodegradability and toxicity levels, ensuring that their use aligns with sustainable practices. This aspect is particularly crucial given the increasing emphasis on green chemistry principles in modern drug development.

In conclusion, 2-Oxo- compounds like CAS No 2028613434 represent a promising avenue for advancing therapeutic interventions. Their unique chemical structure and diverse biological activities make them invaluable tools for researchers across various disciplines. As ongoing studies continue to unravel their full potential, these compounds are poised to play a pivotal role in shaping the future of medicine.